Cas no 1880056-77-8 (2-bromo-N,4-dimethyl-5-nitrobenzene-1-sulfonamide)

• Product Name: 2-bromo-N,4-dimethyl-5-nitrobenzene-1-sulfonamide
• CAS No: 1880056-77-8
• MF: C₈H₉BrN₂O₄S
• MW: 309.137059926987
• CID: 6398811
• PubChem ID: 165523396
• Update Time: 2025-05-20

2-bromo-N,4-dimethyl-5-nitrobenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2-bromo-N,4-dimethyl-5-nitrobenzene-1-sulfonamide
• EN300-1453503
• 1880056-77-8

• Inchi： 1S/C8H9BrN2O4S/c1-5-3-6(9)8(16(14,15)10-2)4-7(5)11(12)13/h3-4,10H,1-2H3
• InChI Key： ABIYMVJQQGVIMY-UHFFFAOYSA-N
• SMILES： BrC1=CC(C)=C(C=C1S(NC)(=O)=O)[N+](=O)[O-]

Computed Properties

• Exact Mass: 307.94664g/mol
• Monoisotopic Mass: 307.94664g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 361
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 100Ų

Additional information on 2-bromo-N,4-dimethyl-5-nitrobenzene-1-sulfonamide

Recent Advances in the Study of 2-bromo-N,4-dimethyl-5-nitrobenzene-1-sulfonamide (CAS: 1880056-77-8)

The compound 2-bromo-N,4-dimethyl-5-nitrobenzene-1-sulfonamide (CAS: 1880056-77-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research briefing aims to provide a comprehensive overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug discovery.

Recent studies have highlighted the role of 2-bromo-N,4-dimethyl-5-nitrobenzene-1-sulfonamide as a versatile intermediate in the synthesis of more complex sulfonamide derivatives. Sulfonamides are known for their broad-spectrum biological activities, including antibacterial, antifungal, and anticancer properties. The presence of the bromo and nitro functional groups in this compound enhances its reactivity, making it a valuable building block for the development of novel pharmacophores.

One of the key advancements in the study of this compound is its application in targeted drug delivery systems. Researchers have demonstrated that 2-bromo-N,4-dimethyl-5-nitrobenzene-1-sulfonamide can be conjugated with various biomolecules to improve the specificity and efficacy of therapeutic agents. For instance, recent in vitro studies have shown that sulfonamide derivatives of this compound exhibit potent inhibitory effects on specific cancer cell lines, suggesting its potential as a lead compound in oncology research.

In addition to its therapeutic potential, the compound has also been investigated for its role in chemical biology. A 2023 study published in the Journal of Medicinal Chemistry explored the mechanism of action of 2-bromo-N,4-dimethyl-5-nitrobenzene-1-sulfonamide in enzyme inhibition. The findings revealed that the compound acts as a selective inhibitor of carbonic anhydrase isoforms, which are implicated in various pathological conditions, including glaucoma and cancer. This discovery opens new avenues for the development of isoform-specific inhibitors with reduced side effects.

Despite these promising findings, challenges remain in the optimization of 2-bromo-N,4-dimethyl-5-nitrobenzene-1-sulfonamide for clinical use. Issues such as solubility, stability, and bioavailability need to be addressed through further structural modifications and formulation studies. Recent efforts have focused on the design of prodrugs and nanoformulations to overcome these limitations, with encouraging preliminary results.

In conclusion, 2-bromo-N,4-dimethyl-5-nitrobenzene-1-sulfonamide (CAS: 1880056-77-8) represents a promising candidate for further investigation in drug discovery and chemical biology. Its unique structural features and diverse biological activities make it a valuable tool for researchers aiming to develop novel therapeutic agents. Future studies should focus on elucidating its pharmacokinetic properties and exploring its potential in combination therapies.